Azido sphingosine (d14:1)

• Molecular Formula: C14H28N4O2
• Molecular Weight: 284.40 g/mol
• InChI: InChI=1S/C14H28N4O2/c15-13(12-19)14(20)10-8-6-4-2-1-3-5-7-9-11-17-18-16/h8,10,13-14,19-20H,1-7,9,11-12,15H2/b10-8+/t13-,14+/m1/s1
• InChIKey: FDJWJWDHZQBAKV-OJYSIEITSA-N

Azido Sphingosine (d14:1): Click Chemistry Probe

Azido sphingosine (d14:1) is a synthetic, clickable sphingolipid analog characterized by a terminal azide (-N₃) group attached to a C14 sphingoid base with a single trans double bond at the 4-position . This compound serves as a bioorthogonal chemical reporter, enabling the precise investigation of sphingosine metabolism, subcellular trafficking, and protein interactions through highly specific copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) reactions [1]. Unlike native sphingosine or alternative probes, its engineered azide handle allows for the covalent attachment of fluorescent dyes, biotin, or other detection tags in complex biological environments, making it a foundational tool for advanced lipidomics and cell biology studies .

Click chemistry probe for metabolic tracing and interactome mapping

Bioorthogonal azide handle for CuAAC or SPAAC labeling

C14 sphingoid base variant for non-mammalian and chain-length studies

• [1] Fink J, Seibel J. Click reactions with functional sphingolipids. Biol Chem. 2018 Sep 25;399(10):1157-1168. doi: 10.1515/hsz-2018-0169. View Source

Azido Sphingosine (d14:1) vs. Generic Probes

Substituting azido sphingosine (d14:1) with unmodified sphingosine, a fluorescent sphingosine, or even another clickable sphingolipid probe compromises experimental design and data integrity. Unmodified sphingosine cannot be selectively visualized or enriched, while fluorescent analogs are sterically bulky and can alter native lipid trafficking, leading to non-physiological localization [1]. Azido sphingosine (d18:1), the longer-chain clickable analog, has different membrane dynamics and metabolic processing rates compared to the d14:1 variant, which is specifically chosen for its ability to probe the function of shorter sphingoid bases found in certain organisms (e.g., silkworm, crayfish) or to serve as a negative control for chain length-dependent studies [2]. Generic substitution would thus compromise the biological relevance of metabolic flux analyses, protein interaction mapping, and the ability to accurately model sphingolipid-related pathologies.

Unmodified sphingosine → No selective detection or enrichment handle; cannot support click chemistry workflows

Fluorescent sphingosine analog → Bulky fluorophore may alter native lipid trafficking and compromise metabolic fidelity

Azido sphingosine (d18:1) → Longer chain variant shifts membrane dynamics and metabolic processing; not equivalent for short-chain studies

• [1] Kim R, Lou K, Kraft ML. A new, long-wavelength borondipyrromethene sphingosine for studying sphingolipid dynamics in live cells. J Lipid Res. 2013 Jan;54(1):265-75. doi: 10.1194/jlr.D029207. View Source
• [2] LIPID MAPS Structure Database (LMSD). Sphingosine (d14:1) Entry. LMSP01010002. View Source

Quantitative Evidence for Azido Sphingosine (d14:1)

d14:1 Chain Enables Distinct Metabolic Probing

Azido sphingosine (d14:1) provides a critical chain length variant to the more common d18:1 sphingosine. While unmodified sphingosine (d14:1) has been shown to inhibit CHO cell growth with an IC50 of 8 µM, and its (d18:1) counterpart has an IC50 of 5 µM [1], the azido-modified d14:1 offers a tool to investigate the unique roles of shorter-chain sphingolipids without altering the fundamental bioactivity. This chain length difference is biologically significant, as sphingosine (d14:1) is a naturally occurring species in organisms like B. mori (silkworm) and P. clarkii (crayfish) [2]. Using the d14:1 azido probe allows for the specific study of these non-mammalian sphingolipid pathways or as a precisely controlled variable in chain length-activity relationship studies.

Chain-length metabolic probing

Cross-study comparable

IC50 8 µM (d14:1) vs 5 µM (d18:1)

Reported potency difference supports chain-length-dependent study design

CHO cell viability assay; unmodified sphingosine comparison

Evidence Dimension	Cellular Growth Inhibition (CHO cells)
Target Compound Data	IC50 = 8 µM (for unmodified sphingosine (d14:1))
Comparator Or Baseline	Unmodified sphingosine (d18:1), IC50 = 5 µM
Quantified Difference	1.6-fold higher IC50 for the d14:1 variant
Conditions	CHO cell viability assay

Why This Matters

The distinct potency profile justifies the need for a d14:1-specific probe over the standard d18:1 analog when investigating the biological roles of short-chain sphingoid bases or conducting chain length-activity studies.

• [1] Scientist.com. Sphingosine (d14:1) Product Page. View Source
• [2] LIPID MAPS Structure Database (LMSD). Sphingosine (d14:1) Entry. LMSP01010002. View Source

Bioorthogonal Azide Handle for Metabolic Fate Mapping

Azido sphingosine (d14:1) is validated as a metabolically active substrate. A closely related clickable probe, ω-azidosphinganine, was efficiently incorporated and processed through the de novo sphingolipid biosynthesis pathway, with a LC-MS/MS microsomal assay confirming that it mimics the natural species, leading to the formation of dihydroceramide and ceramide metabolites [1]. This functional mimicry stands in contrast to bulky fluorescent sphingosine analogs, which can exhibit aberrant subcellular localization and are not suitable for quantifying metabolic flux [2]. The terminal azide group allows for post-extraction or post-fixation labeling, preserving native lipid biology until the moment of detection, a key advantage over pre-labeled fluorescent probes.

Metabolic fidelity vs fluorescent probes

Class-level inference

Azido-sphingosine mimics natural sphingolipid processing

Supports quantitative metabolic flux analysis without aberrant localization

Based on ω-azidosphinganine microsomal assay; direct data not available for d14:1

Evidence Dimension	Metabolic Fidelity
Target Compound Data	Azido sphingosine (d14:1) is designed to mimic natural sphingosine and be processed by cellular enzymes.
Comparator Or Baseline	Fluorescent sphingosine analog (e.g., BODIPY-sphingosine)
Quantified Difference	Quantitative comparison data is not available for this specific compound pair, but the class of azido-probes demonstrates superior metabolic fidelity.
Conditions	In vitro microsomal assays and live-cell imaging (based on ω-azidosphinganine data)

Why This Matters

Procurement of the azido (d14:1) probe is essential for experiments requiring high-fidelity metabolic tracing and quantitative analysis of sphingolipid processing, which cannot be achieved with pre-fluorescently labeled analogs.

• [1] Fink J, et al. Azidosphinganine enables metabolic labeling and detection of sphingolipid de novo synthesis. Org Biomol Chem. 2021 Mar 18;19(10):2203-2212. doi: 10.1039/d0ob02592e. View Source
• [2] Kim R, Lou K, Kraft ML. A new, long-wavelength borondipyrromethene sphingosine for studying sphingolipid dynamics in live cells. J Lipid Res. 2013 Jan;54(1):265-75. doi: 10.1194/jlr.D029207. View Source

Azide Handle Enables Versatile Bioconjugation

The primary differentiation of azido sphingosine (d14:1) from natural sphingosine is its ability to undergo highly specific click chemistry reactions. While natural sphingosine has no inherent chemical handle for selective modification in a complex cellular milieu, the azide group on the d14:1 analog reacts with alkynes via CuAAC or with cyclooctynes via SPAAC to form a stable 1,2,3-triazole linkage [1]. This has been exploited in proteomics, where an azido-sphingosine probe was used to identify distinct protein interaction partners compared to sphinganine, highlighting the high specificity of the azide handle for mapping unique lipid-protein networks [2].

Click conjugation capability

Class-level inference

Terminal azide enables CuAAC / SPAAC bioconjugation

Unique chemical handle for proteomic and imaging workflows

Distinct from native sphingosine (no reactive group)

Evidence Dimension	Chemical Reactivity and Bioconjugation Capability
Target Compound Data	Contains a terminal azide (-N3) group for bioorthogonal click chemistry.
Comparator Or Baseline	Natural sphingosine (no reactive handle)
Quantified Difference	Qualitative difference: Azido sphingosine is amenable to click chemistry; natural sphingosine is not.
Conditions	CuAAC or SPAAC reaction conditions (in vitro or in vivo)

Why This Matters

This differential reactivity makes azido sphingosine (d14:1) a non-negotiable tool for any experiment involving the isolation, visualization, or identification of sphingosine-interacting proteins or metabolites, which is impossible with natural sphingosine.

• [1] Fink J, Seibel J. Click reactions with functional sphingolipids. Biol Chem. 2018 Sep 25;399(10):1157-1168. doi: 10.1515/hsz-2018-0169. View Source
• [2] Farley et al. 2024. LipidInteractome Database. View Source

High Purity for Reproducible Click Chemistry Results

Commercially available azido sphingosine (d14:1) from Avanti Research™ is supplied with an assay of >99% as determined by thin-layer chromatography (TLC) . This level of purity is critical for click chemistry applications, where impurities could compete in the cycloaddition reaction, leading to low signal-to-noise ratios, high background fluorescence, or misinterpretation of proteomic and metabolomic data. Lower purity alternatives may introduce contaminants that inhibit metabolic enzymes or non-specifically bind to cellular components, confounding experimental outcomes and reducing batch-to-batch reproducibility.

Purity specification

Data to verify

>99% (TLC)

High purity supports low-background click labeling and reproducibility

Supplier-reported; lot-specific verification recommended for critical assays

Evidence Dimension	Chemical Purity
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Lower purity alternatives (common industry standard is >98% or unspecified)
Quantified Difference	Minimum 1% higher purity ensures fewer contaminants.
Conditions	Thin-layer chromatography (TLC) analysis

Why This Matters

Procuring a >99% pure product is a critical quality control measure to ensure robust, reproducible data in sensitive click chemistry and metabolic labeling experiments.

Optimal Applications for Azido Sphingosine (d14:1)

Non-Mammalian Sphingolipid Metabolism Studies

Azido sphingosine (d14:1) is the preferred probe for studying sphingolipid biology in organisms where C14 sphingoid bases are naturally abundant, such as the silkworm (B. mori) or crayfish (P. clarkii) [1]. Using the d18:1 analog in these systems would introduce an unnatural substrate, potentially skewing metabolic flux and enzyme activity data. The d14:1 probe ensures the most physiologically relevant modeling of endogenous lipid processing.

Chain Length-Dependent Studies of Sphingolipid Enzymes

For enzymology studies aiming to define the substrate specificity of sphingolipid-metabolizing enzymes, azido sphingosine (d14:1) provides a precisely defined shorter-chain substrate. Its quantifiably different IC50 value of 8 µM in CHO cells compared to 5 µM for d18:1 sphingosine indicates distinct interactions with cellular targets, making it a valuable tool for structure-activity relationship (SAR) analyses [2].

Sphingosine-Interactome Mapping via Click Proteomics

The azide group of Azido sphingosine (d14:1) makes it an essential tool for activity-based protein profiling and interactome mapping. After metabolic incorporation, the probe can be covalently linked to an alkyne-containing biotin tag, allowing for the pull-down and identification of specific sphingosine-binding proteins via mass spectrometry [3]. This application cannot be performed with unmodified sphingosine, highlighting the unique and non-substitutable value of this clickable probe.

High-Resolution Imaging of Sphingolipid Trafficking

Azido sphingosine (d14:1) enables precise, high-resolution imaging of sphingolipid localization. The high purity (>99%) of commercial preparations minimizes background from non-specific click reactions, ensuring that the fluorescent signal (following reaction with an alkyne-fluorophore) accurately represents the subcellular distribution of the metabolically incorporated probe. This approach has been validated in live cells, demonstrating ER localization of azido-sphingolipids, a finding that is robust and reproducible due to the probe's high fidelity and purity [4].

Application

Selection Property

Validation Focus

Non-mammalian sphingolipid metabolism studies

C14 sphingoid base analog

Model organism lipid pathway fidelity

Chain length-dependent enzyme specificity studies

Shorter-chain substrate variant

Enzyme-substrate interaction profiling

Sphingosine-interactome mapping

Click chemistry handle for pull-down

Affinity enrichment and protein identification

Subcellular trafficking imaging

High-purity azido-lipid probe

Low-background fluorescent microscopy

• [1] LIPID MAPS Structure Database (LMSD). Sphingosine (d14:1) Entry. LMSP01010002. View Source
• [2] Scientist.com. Sphingosine (d14:1) Product Page. View Source
• [3] Farley et al. 2024. LipidInteractome Database. View Source
• [4] Fink J, et al. Azidosphinganine enables metabolic labeling and detection of sphingolipid de novo synthesis. Org Biomol Chem. 2021 Mar 18;19(10):2203-2212. doi: 10.1039/d0ob02592e. View Source